Cas no 158712-50-6 (5-[(4-Chlorophenyl)sulfanyl]-N-(2,4-difluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide)

• Product Name: 5-[(4-Chlorophenyl)sulfanyl]-N-(2,4-difluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide
• CAS No: 158712-50-6
• MF: C₁₈H₁₄ClF₂N₃OS
• MW: 393.83806848526
• CID: 5691638
• PubChem ID: 1486894
• Update Time: 2023-10-13

5-[(4-Chlorophenyl)sulfanyl]-N-(2,4-difluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS005079850
• 158712-50-6
• Bionet1_001387
• 5-(4-chlorophenyl)sulfanyl-N-(2,4-difluorophenyl)-1,3-dimethylpyrazole-4-carboxamide
• 12F-348S
• 5-[(4-chlorophenyl)sulfanyl]-N-(2,4-difluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide
• HMS572B09
• 1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-(2,4-difluorophenyl)-1,3-dimethyl-
• 5-[(4-Chlorophenyl)sulfanyl]-N-(2,4-difluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C18H14ClF2N3OS/c1-10-16(17(25)22-15-8-5-12(20)9-14(15)21)18(24(2)23-10)26-13-6-3-11(19)4-7-13/h3-9H,1-2H3,(H,22,25)
• InChI Key： WERGAYRXINKRCE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=C(C(NC2C=CC(=CC=2F)F)=O)C(C)=NN1C

Computed Properties

• Exact Mass: 393.0514173g/mol
• Monoisotopic Mass: 393.0514173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 445.0±45.0 °C(Predicted)
• pka: 10.04±0.70(Predicted)